Cas no 78033-68-8 (3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline)
78033-68-8 structure
Product Name:3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
CAS No:78033-68-8
MF:C8H12Br2NO
MW:297.994980812073
CID:984000
PubChem ID:12651058
Update Time:2025-04-20
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline
- 3,4-DIBROMO-1-OXYL-2,2,5,5-TETRAMETHYL-D3-PYRROLINE
- 3,4-dibromo-2,2,5,5-tetramethyl-Δ3-pyrrolin-1-oxyl
- 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-3-pyrroline
- 3,4-DIBROMO-1-OXYL-2,2,5,5-TETRAMETHYL-DELTA3-PYRROLINE
- FT-0666505
- AKOS030242783
- 78033-68-8
- 3,4-dibromo-2,2,5,5-tetramethyl-1-oxidopyrrole
- 3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl- delta 3-pyrroline
-
- Inchi: 1S/C8H12Br2NO/c1-7(2)5(9)6(10)8(3,4)11(7)12/h1-4H3/q-1
- InChI Key: YAAFPYKOFIFPSK-UHFFFAOYSA-N
- SMILES: BrC1=C(C(C)(C)N(C1(C)C)[O-])Br
Computed Properties
- Exact Mass: 295.92900
- Monoisotopic Mass: 295.92856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Melting Point: 150-155°C
- PSA: 3.24000
- LogP: 3.14400
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D425470-10mg |
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline |
78033-68-8 | 10mg |
$104.00 | 2023-05-18 | ||
| TRC | D425470-25mg |
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline |
78033-68-8 | 25mg |
$150.00 | 2023-05-18 | ||
| TRC | D425470-50mg |
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline |
78033-68-8 | 50mg |
$270.00 | 2023-05-18 | ||
| TRC | D425470-100mg |
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline |
78033-68-8 | 100mg |
$506.00 | 2023-05-18 | ||
| TRC | D425470-250mg |
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline |
78033-68-8 | 250mg |
$1171.00 | 2023-05-18 |
3,4-Dibromo-1-oxyl-2,2,5,5-tetramethyl-Δ3-pyrroline Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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